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Compound of Interest

Compound Name: Chitin synthase inhibitor 14

Cat. No.: B12382197 Get Quote

For researchers, scientists, and drug development professionals, the precise preparation of

experimental compounds is paramount to achieving reliable and reproducible results. This

document provides detailed application notes and protocols for the reconstitution of Chitin
synthase inhibitor 14 from its powdered form for use in various experimental settings.

Chitin synthase inhibitor 14, also identified as compound 4n, is a potent inhibitor of chitin

synthase (CHS), an essential enzyme for fungal cell wall biosynthesis.[1][2][3] Its targeted

action against this fungal-specific pathway makes it a compound of significant interest in the

development of novel antifungal agents, including those effective against drug-resistant strains.

[1][2][3] Proper handling and reconstitution of this inhibitor are the critical first steps in

harnessing its potential in research and development.

Compound Specifications and Solubility
A clear understanding of the physicochemical properties of Chitin synthase inhibitor 14 is

essential for its effective use. The following table summarizes key quantitative data for this

compound.
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Property Value Source

Molecular Formula C₂₅H₂₆ClN₅O₅ [2][3]

Molecular Weight 511.96 g/mol [2][3]

CAS Number 2922114-19-8 [1][3][4]

Solubility Soluble in DMSO up to 10 mM [2]

Appearance Solid powder [5]

Storage (Powder)
Store at -20°C for up to 3

years.
[6][7]

Storage (in Solvent) Store at -80°C for up to 1 year. [6]

Mechanism of Action: Targeting the Fungal Cell Wall
Chitin, a polymer of N-acetylglucosamine, is a vital structural component of the fungal cell wall,

providing rigidity and protection.[8][9] This polysaccharide is absent in vertebrates, making the

enzymes responsible for its synthesis attractive targets for antifungal therapies.[8][9] Chitin

synthase inhibitors, including compound 14, function by directly targeting and inhibiting the

activity of chitin synthase. This disruption of chitin production compromises the integrity of the

fungal cell wall, leading to cell lysis and ultimately, fungal cell death.[10][11]
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Figure 1. Simplified signaling pathway of Chitin Synthase inhibition.

Protocols for Reconstitution and Use
The following protocols provide a step-by-step guide for the reconstitution of Chitin synthase
inhibitor 14 and its subsequent use in a typical antifungal susceptibility assay.

Protocol 1: Reconstitution of Chitin Synthase Inhibitor
14 to a 10 mM Stock Solution
This protocol describes the preparation of a concentrated stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Chitin synthase inhibitor 14 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of Chitin synthase inhibitor 14 powder to reach room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the inhibitor powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.12 mg of the

compound (Molecular Weight: 511.96 g/mol ).
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Dissolving: Add the appropriate volume of sterile DMSO to the powder. For the example

above, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid in dissolution if necessary.[12]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C.[6]

Protocol 2: Preparation of Working Solutions for
Antifungal Susceptibility Testing
This protocol details the serial dilution of the DMSO stock solution for use in a broth

microdilution assay. It is crucial to perform initial dilutions in DMSO to prevent precipitation of

the compound in aqueous media.

Materials:

10 mM stock solution of Chitin synthase inhibitor 14 in DMSO

Sterile DMSO

Sterile appropriate broth medium (e.g., RPMI 1640)

Sterile 96-well microtiter plates

Multichannel pipette

Procedure:

Intermediate Dilutions in DMSO: Prepare a series of intermediate dilutions of the 10 mM

stock solution in sterile DMSO. This step is critical to prevent the inhibitor from precipitating

when added to the aqueous assay medium.

Final Dilution in Assay Medium: Prepare the final working solutions by diluting the

intermediate DMSO dilutions into the appropriate sterile broth medium in the wells of a 96-
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well plate. The final concentration of DMSO in the assay should be kept low (typically ≤0.5%)

to avoid solvent toxicity to the fungal cells.[13]

Solvent Control: Include a control group containing the same final concentration of DMSO in

the assay medium without the inhibitor to account for any effects of the solvent on fungal

growth.

Protocol 3: In Vitro Antifungal Susceptibility Assay
(Broth Microdilution)
This protocol outlines a general workflow for testing the antifungal activity of Chitin synthase
inhibitor 14.

Materials:

Prepared working solutions of Chitin synthase inhibitor 14

Fungal inoculum, adjusted to the desired cell density

Sterile 96-well microtiter plates

Plate reader for measuring optical density (OD)

Experimental Workflow:
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Figure 2. General experimental workflow for an antifungal susceptibility assay.

Procedure:

Inoculation: Add the prepared fungal inoculum to the wells of the 96-well plate containing the

serially diluted Chitin synthase inhibitor 14.
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Controls: Include positive (fungal inoculum in broth only) and negative (broth only) controls. A

solvent control is also essential.

Incubation: Incubate the plate under conditions optimal for the growth of the specific fungal

species being tested.

Growth Measurement: After the incubation period, determine fungal growth by measuring the

optical density at a suitable wavelength (e.g., 600 nm) using a plate reader.

Data Analysis: Calculate the percentage of growth inhibition for each inhibitor concentration

and determine the Minimum Inhibitory Concentration (MIC) or the half-maximal inhibitory

concentration (IC₅₀).

Safety Precautions
When handling Chitin synthase inhibitor 14 and DMSO, it is crucial to adhere to standard

laboratory safety practices. Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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